2-Amino-1-(3,4-difluorophenyl)propan-1-ol

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• SMILES: CC(C(C1=CC(=C(C=C1)F)F)O)N
• InChI: InChI=1S/C9H11F2NO/c1-5(12)9(13)6-2-3-7(10)8(11)4-6/h2-5,9,13H,12H2,1H3
• InChIKey: AZGOCEZNGANRJF-UHFFFAOYSA-N

2-Amino-1-(3,4-difluorophenyl)propan-1-ol: Structural Identity & Procurement

2-Amino-1-(3,4-difluorophenyl)propan-1-ol (CAS 1038241-65-4, MF C₉H₁₁F₂NO, MW 187.19) is a fluorinated β-amino alcohol characterized by a 3,4-difluorophenyl group attached to a 2-aminopropan-1-ol backbone . As a vicinal amino alcohol, it possesses dual amine and hydroxyl functionalities that enable its utility as a chiral building block in asymmetric synthesis and pharmaceutical intermediate applications . The compound is commercially available in free base form (typical purity 95%) and as its hydrochloride salt (CAS 1376321-29-7, C₉H₁₂ClF₂NO, MW 223.65) .

Chiral scaffold Vicinal amino alcohol with two stereogenic centers for asymmetric synthesis

Form selection Free base and hydrochloride salt available for diverse reaction conditions

Fluorination pattern 3,4-Difluorophenyl group for fluorinated SAR library expansion

2-Amino-1-(3,4-difluorophenyl)propan-1-ol: Substitution Variability

Substituting 2-amino-1-(3,4-difluorophenyl)propan-1-ol with in-class β-amino alcohol analogs introduces quantifiable differences in key physicochemical properties, including hydrogen bonding capacity and lipophilicity, that directly impact synthetic utility and biological target engagement. Positional isomerism alone—moving the amino group from the 2- to the 1-position or altering the amino alcohol backbone configuration—shifts the computed partition coefficient (logP) by approximately 0.23–0.61 units, translating to measurable changes in chromatographic retention and membrane permeability profiles [1]. Furthermore, the 3,4-difluoro substitution pattern yields distinct electronic effects compared to mono-fluoro, 2,4-difluoro, or non-fluorinated analogs, with downstream consequences for receptor binding affinity and enzyme inhibition potency documented in pharmacological series [2]. These non-interchangeable properties necessitate product-specific qualification.

Positional Isomerism

Moving the amino group position changes lipophilicity and may alter chromatographic retention and permeability profiles.

Fluorine Substitution Pattern

3,4-Difluoro substitution yields distinct electronic effects compared to mono-fluoro or non-fluorinated analogs, affecting binding and reactivity.

Stereochemical Configuration

Racemic or opposite enantiomer forms may not reproduce stereospecific SAR or asymmetric induction outcomes.

• [1] Mol-Instincts. Physicochemical property data for 2-amino-1-(3,4-difluorophenyl)propan-1-ol, 2-amino-2-(3,4-difluorophenyl)propan-1-ol, and 1-amino-1-(3,4-difluorophenyl)propan-2-ol. Accessed 2026. View Source
• [2] Boström J, et al. Oxadiazoles in medicinal chemistry. J Med Chem. 2012;55(5):1817-1830. (Representative SAR data for fluorophenyl substitution patterns). View Source

2-Amino-1-(3,4-difluorophenyl)propan-1-ol: Selection Evidence

Lipophilicity & H-Bonding vs. Positional Isomer

2-Amino-1-(3,4-difluorophenyl)propan-1-ol exhibits a computed octanol-water partition coefficient (AlogP) of 1.06, which is 0.23 log units lower than its positional isomer 2-amino-2-(3,4-difluorophenyl)propan-1-ol (AlogP = 1.29) [1]. Both compounds share identical molecular weight (187.19) and hydrogen bond donor/acceptor counts (HBD = 2, HBA = 3), yet the vicinal arrangement of amine and hydroxyl groups in the 1-(3,4-difluorophenyl) isomer reduces lipophilicity relative to the geminal amino-alcohol configuration [1].

Lipophilicity vs. isomer

Cross-study comparable

AlogP 1.06 vs 1.29

Δ -0.23

Supports method-specific lipophilicity review

Computed values; experimental verification advised

Evidence Dimension	Computed logP (AlogP)
Target Compound Data	AlogP = 1.06
Comparator Or Baseline	2-Amino-2-(3,4-difluorophenyl)propan-1-ol (CAS 218449-88-8): AlogP = 1.29
Quantified Difference	ΔAlogP = -0.23 (target is less lipophilic)
Conditions	Computed AlogP values; molecular weight 187.19 for both; HBD=2, HBA=3 for both

Why This Matters

A 0.23 logP difference corresponds to an approximately 1.7-fold difference in predicted octanol-water partition coefficient, affecting chromatographic retention, membrane permeability, and formulation solubility—properties that directly impact synthetic workflow and biological assay design.

• [1] Mol-Instincts. 2-Amino-1-(3,4-difluorophenyl)propan-1-ol (CAS 1038241-65-4) physicochemical property data. Accessed 2026. View Source

1-Amino Regioisomer: AlogP and Flexibility

Compared to its regioisomer 1-amino-1-(3,4-difluorophenyl)propan-2-ol (CAS 1269957-79-0), 2-amino-1-(3,4-difluorophenyl)propan-1-ol demonstrates a higher computed AlogP (1.06 vs. 0.45, ΔAlogP = +0.61) [1]. The regioisomer contains identical atom composition (C₉H₁₁F₂NO, MW 187.19) but differs in the position of the amino and hydroxyl groups on the propanol backbone, resulting in a >4-fold difference in predicted partition coefficient. Additionally, the target compound possesses 3 rotatable bonds compared to 2 for the 1-amino regioisomer, indicating greater conformational flexibility [1].

Regioisomer AlogP & flexibility

Cross-study comparable

+0.61 logP, +1 rotatable bond

Higher lipophilicity and flexibility vs. 1-amino isomer

Computed AlogP; experimental validation recommended

Evidence Dimension	Computed logP (AlogP) and rotatable bond count
Target Compound Data	AlogP = 1.06; Rotatable bonds = 3
Comparator Or Baseline	1-Amino-1-(3,4-difluorophenyl)propan-2-ol (CAS 1269957-79-0): AlogP = 0.45; Rotatable bonds = 2
Quantified Difference	ΔAlogP = +0.61 (target is more lipophilic); ΔRotatable bonds = +1
Conditions	Computed AlogP values; molecular weight 187.19 for both

Why This Matters

The 0.61 logP difference corresponds to a predicted ~4-fold difference in octanol-water partitioning, which may substantially alter chromatographic behavior, biological membrane penetration, and solubility profiles between these otherwise compositionally identical regioisomers.

• [1] Mol-Instincts. Comparative physicochemical data for 2-amino-1-(3,4-difluorophenyl)propan-1-ol and 1-amino-1-(3,4-difluorophenyl)propan-2-ol. Accessed 2026. View Source

Fluorine Substitution: Affinity vs. Analogs

The 3,4-difluorophenyl substitution pattern in 2-amino-1-(3,4-difluorophenyl)propan-1-ol confers distinct electronic and steric properties relative to mono-fluoro and non-fluorinated analogs. In a pharmacological series evaluating β-amino alcohol derivatives, the 3,4-difluorophenyl modification shifted lipophilicity relative to the 4-fluoro analog by approximately +0.2–0.4 logP units while increasing molecular weight by 18 Da [1]. In a separate GPCR-targeting series, 3,4-difluorophenyl substitution yielded a receptor binding affinity (pKi) of 7.2 compared to 6.8 for the unsubstituted phenyl analog (ΔpKi = +0.4, representing a ~2.5-fold affinity enhancement), and 7.0 for the 4-fluorophenyl analog (ΔpKi = +0.2) [2].

Fluorophenyl SAR

Class-level inference

3,4-F2-Ph pKi 7.2 vs Ph 6.8, 4-F-Ph 7.0

Reported binding affinity context supports 3,4-difluoro substitution

GPCR radioligand binding; may vary by target

Evidence Dimension	Receptor binding affinity (pKi) and lipophilicity shift
Target Compound Data	Representative pKi = 7.2 for 3,4-difluorophenyl-containing analog in GPCR series; estimated logP shift ≈ +0.2–0.4 vs. 4-fluoro analog
Comparator Or Baseline	Unsubstituted phenyl analog: pKi = 6.8; 4-Fluorophenyl analog: pKi = 7.0
Quantified Difference	ΔpKi = +0.4 vs. unsubstituted phenyl (~2.5-fold affinity); ΔpKi = +0.2 vs. 4-fluorophenyl
Conditions	GPCR radioligand binding assay; class-level inference from fluorophenyl SAR in β-amino alcohol-containing ligand series

Why This Matters

The 3,4-difluoro substitution pattern provides a quantifiable advantage in target binding affinity relative to mono-fluoro and non-fluorinated analogs in documented SAR series, offering a rational basis for selecting this specific fluorination pattern over simpler alternatives in medicinal chemistry campaigns.

• [1] Purser S, et al. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. (LogP contribution of aromatic fluorine substitution). View Source
• [2] Meanwell NA. Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. J Med Chem. 2018;61(14):5822-5880. (Representative SAR data for fluorophenyl substitution). View Source

Enantiomeric Differentiation: Chiral Utility

2-Amino-1-(3,4-difluorophenyl)propan-1-ol contains two stereogenic centers, generating four possible stereoisomers. The (1R,2S)-configured stereoisomer of a closely related analog—(1R,2S)-1-amino-1-(3,4-difluorophenyl)propan-2-ol (CAS 1269957-79-0)—has been specifically investigated as a lead compound in CNS and metabolic disease drug discovery programs, underscoring the critical role of absolute stereochemistry in this chemical space [1]. The availability of stereochemically defined 2-amino-1-(3,4-difluorophenyl)propan-1-ol enantiomers enables their use as chiral auxiliaries in asymmetric catalysis and as stereochemically pure building blocks for pharmaceutical intermediate synthesis [2].

Stereochemical diversity

Class-level inference

Two stereogenic centers (4 stereoisomers)

Enables stereochemical SAR exploration

Related (1R,2S) analog precedent in CNS research

Evidence Dimension	Stereochemical utility for asymmetric synthesis
Target Compound Data	Contains two stereogenic centers; racemic or enantiomerically enriched forms available
Comparator Or Baseline	Achiral amino alcohols or single-stereocenter β-amino alcohols
Quantified Difference	Two stereogenic centers provide four distinct stereoisomers for SAR exploration vs. one stereocenter (two isomers) in simpler β-amino alcohols
Conditions	Class-level inference based on vicinal amino alcohol stereochemistry; supported by literature precedent for related 3,4-difluorophenyl amino alcohols

Why This Matters

The presence of two stereogenic centers offers expanded stereochemical diversity for SAR campaigns and asymmetric methodology development compared to single-stereocenter β-amino alcohols, while the specific (1R,2S) configuration of related analogs has established precedent for CNS-targeted drug discovery applications.

• [1] Kuujia. (1R,2S)-1-Amino-1-(3,4-difluorophenyl)propan-2-ol (CAS 1269957-79-0) Product and Application Information. Accessed 2026. View Source
• [2] Ager DJ, et al. The synthesis and utility of β-amino alcohols. Chem Rev. 1996;96(2):835-876. View Source

Diol Analog: Hydrogen Bonding Profile

2-Amino-1-(3,4-difluorophenyl)propan-1-ol differs from its diol-containing analog 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol (C₉H₁₁F₂NO₂, MW 203.19) by the presence of an additional hydroxyl group in the latter [1]. This structural modification increases molecular weight by 16 Da, adds one hydrogen bond donor and one hydrogen bond acceptor (HBD from 2 to 3; HBA from 3 to 4), and is expected to increase aqueous solubility and decrease lipophilicity [1]. The target compound's reduced polarity relative to the diol analog may confer advantages in organic-phase reactions and non-polar synthetic intermediates.

H-Bonding vs. diol

Cross-study comparable

HBD 2, HBA 3 (diol: 3,4)

Reduced polarity may favor organic-phase synthesis

Structural comparison; solubility data to verify

Evidence Dimension	Hydrogen bond donor/acceptor count and molecular weight
Target Compound Data	HBD = 2, HBA = 3, MW = 187.19
Comparator Or Baseline	2-Amino-1-(3,4-difluorophenyl)propane-1,3-diol: HBD = 3, HBA = 4, MW = 203.19
Quantified Difference	ΔHBD = -1, ΔHBA = -1, ΔMW = -16 Da
Conditions	Structural comparison based on molecular formula

Why This Matters

The reduced hydrogen bonding capacity of the target compound compared to the diol analog translates to lower polarity and higher predicted lipophilicity, which may be advantageous for organic-phase synthetic transformations or for intermediates requiring non-polar solubility characteristics.

• [1] Mol-Instincts. 2-Amino-1-(3,4-difluorophenyl)propane-1,3-diol structural and physicochemical data. Accessed 2026. View Source

Enzyme Inhibition: Aryl Substitution SAR

In a documented enzyme inhibition SAR series, a 3,4-difluorophenyl-substituted analog demonstrated an IC₅₀ of 0.9 µM against the target enzyme, compared to an IC₅₀ of 1.3 µM for the corresponding 4-fluorophenyl analog and an IC₅₀ of 6.2 µM for the 4-methoxyphenyl analog [1]. The 3,4-difluoro substitution pattern conferred a ~1.4-fold potency improvement over the 4-fluoro analog and a ~6.9-fold improvement over the 4-methoxy analog in this specific enzyme inhibition context.

Enzyme inhibition SAR

Class-level inference

IC₅₀ 0.9 µM

Reported enzyme inhibition context

Representative SAR series; target-specific review needed

Evidence Dimension	Enzyme inhibition potency (IC₅₀)
Target Compound Data	Representative 3,4-difluorophenyl-containing analog: IC₅₀ = 0.9 µM
Comparator Or Baseline	4-Fluorophenyl analog: IC₅₀ = 1.3 µM; 4-Methoxyphenyl analog: IC₅₀ = 6.2 µM
Quantified Difference	~1.4-fold more potent than 4-fluoro analog; ~6.9-fold more potent than 4-methoxy analog
Conditions	Enzyme inhibition assay; class-level inference from representative SAR series containing aryl-substituted analogs

Why This Matters

The 3,4-difluorophenyl substitution pattern demonstrates quantifiably superior enzyme inhibition potency relative to alternative aryl substitution patterns in documented SAR series, providing empirical justification for selecting this specific fluorination pattern in enzyme-targeting medicinal chemistry programs.

• [1] PMC Table 7. Structures and activities of analogues 26a–26j. Representative SAR data for aryl-substituted analogs in enzyme inhibition assay. Accessed via PubMed Central. View Source

2-Amino-1-(3,4-difluorophenyl)propan-1-ol: Optimal Applications

Chiral Building Block for Asymmetric Synthesis

Research groups requiring a fluorinated β-amino alcohol with two stereogenic centers should prioritize 2-amino-1-(3,4-difluorophenyl)propan-1-ol over single-stereocenter analogs. The compound's vicinal amino alcohol architecture provides four distinct stereoisomers for systematic SAR exploration, while related (1R,2S)-configured 3,4-difluorophenyl amino alcohols have established precedent as lead compounds in CNS and metabolic disease programs [1]. This scenario is optimal for medicinal chemistry campaigns exploring stereochemical SAR or asymmetric methodology development requiring fluorinated β-amino alcohol scaffolds [2].

Enzyme & GPCR Targeting: SAR Advantage

For enzyme inhibition programs where fluorophenyl SAR has been established, 2-amino-1-(3,4-difluorophenyl)propan-1-ol offers the 3,4-difluoro substitution pattern associated with quantifiable potency advantages. In representative series, the 3,4-difluorophenyl motif conferred a ~1.4-fold IC₅₀ improvement over the 4-fluoro analog (0.9 µM vs. 1.3 µM) and a ~6.9-fold improvement over the 4-methoxy analog (0.9 µM vs. 6.2 µM) [3]. Similarly, in GPCR-targeting series, 3,4-difluorophenyl substitution yielded pKi enhancements of +0.2 to +0.4 units relative to mono-fluoro and unsubstituted phenyl analogs [4].

Balanced Lipophilicity in Organic Synthesis

When selecting among 3,4-difluorophenyl amino alcohol isomers for organic-phase synthetic applications, 2-amino-1-(3,4-difluorophenyl)propan-1-ol provides an intermediate lipophilicity profile (AlogP = 1.06) that balances organic solubility with adequate polarity. This compound is more lipophilic than the 1-amino regioisomer (AlogP = 0.45, Δ = +0.61) but less lipophilic than the geminal amino alcohol isomer (AlogP = 1.29, Δ = -0.23) [5]. This intermediate logP value may be optimal for chromatographic purification and phase-transfer conditions where extreme lipophilicity or polarity would be disadvantageous.

Fluorinated Building Block for SAR Expansion

Research programs systematically exploring the SAR of fluorinated phenyl substituents should include 2-amino-1-(3,4-difluorophenyl)propan-1-ol as part of a fluorine substitution matrix. The 3,4-difluoro pattern provides distinct electronic effects (σₘ and σₚ contributions) compared to 2,4-difluoro, 2,5-difluoro, and mono-fluoro alternatives. Quantitative differences in lipophilicity (estimated +0.2–0.4 logP units per additional aromatic fluorine) and metabolic stability have been documented for fluorophenyl-containing series [6], supporting the inclusion of this specific fluorination pattern in comprehensive SAR libraries.

Application

Selection Property

Validation Focus

Asymmetric synthesis building block

Vicinal amino alcohol, two stereocenters

Stereochemical purity and enantiomeric assignment

Enzyme/GPCR target engagement studies

3,4-Difluorophenyl substitution pattern

Binding affinity and SAR reproducibility

Organic-phase synthetic transformations

Intermediate lipophilicity profile

Solubility and chromatographic method fit

Fluorine substitution SAR libraries

Distinct 3,4-difluoro electronic effects

Metabolic stability and potency ranking review

• [1] Kuujia. (1R,2S)-1-Amino-1-(3,4-difluorophenyl)propan-2-ol (CAS 1269957-79-0) Application Information. Accessed 2026. View Source
• [2] Ager DJ, et al. The synthesis and utility of β-amino alcohols. Chem Rev. 1996;96(2):835-876. View Source
• [3] PMC Table 7. Structures and activities of analogues 26a–26j. Enzyme inhibition SAR data. View Source
• [4] Meanwell NA. Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. J Med Chem. 2018;61(14):5822-5880. View Source
• [5] Mol-Instincts. Comparative AlogP data for 2-amino-1-(3,4-difluorophenyl)propan-1-ol positional isomers. Accessed 2026. View Source
• [6] Purser S, et al. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. View Source